4-Chloro-2-cyclopropoxybenzoic acid

• Molecular Formula: C10H9ClO3
• Molecular Weight: 212.63 g/mol
• IUPAC Name: 4-chloro-2-cyclopropyloxybenzoic acid
• InChI: InChI=1S/C10H9ClO3/c11-6-1-4-8(10(12)13)9(5-6)14-7-2-3-7/h1,4-5,7H,2-3H2,(H,12,13)
• InChI Key: GIVXKHIPCMTTSP-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(C=CC(=C2)Cl)C(=O)O

Description

4-Chloro-2-cyclopropoxybenzoic acid is a chlorinated benzoic acid derivative with a cyclopropoxy substituent at the 2-position. This compound combines a benzoic acid backbone with a strained cyclopropane ring, which may influence its physicochemical properties, such as acidity, solubility, and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-Chloro-2-cyclopropoxybenzoic acid can be achieved through several methods. One common approach involves the cyclopropanation of 4-chloro-2-hydroxybenzoic acid using cyclopropyl bromide in the presence of a base such as potassium carbonate. The reaction is typically carried out in an organic solvent like dimethylformamide (DMF) at elevated temperatures.

Industrial Production Methods: Industrial production of 4-Chloro-2-cyclopropoxybenzoic acid may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and automated systems to ensure consistent production. The use of catalysts and advanced purification techniques like crystallization and chromatography may also be employed to enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions: 4-Chloro-2-cyclopropoxybenzoic acid undergoes various chemical reactions, including:

Substitution Reactions: The chlorine atom can be substituted by other nucleophiles such as amines or thiols.

Oxidation Reactions: The cyclopropoxy group can be oxidized to form corresponding ketones or carboxylic acids.

Reduction Reactions: The carboxylic acid group can be reduced to an alcohol or an aldehyde.

Common Reagents and Conditions:

Substitution: Reagents like sodium amide or thiourea in polar solvents.

Oxidation: Reagents such as potassium permanganate or chromium trioxide in acidic or basic conditions.

Reduction: Reagents like lithium aluminum hydride or sodium borohydride in anhydrous conditions.

Major Products:

Substitution: Formation of 4-amino-2-cyclopropoxybenzoic acid or 4-thio-2-cyclopropoxybenzoic acid.

Oxidation: Formation of 4-chloro-2-cyclopropoxybenzaldehyde or 4-chloro-2-cyclopropoxybenzoic acid.

Reduction: Formation of 4-chloro-2-cyclopropoxybenzyl alcohol or 4-chloro-2-cyclopropoxybenzaldehyde.

Scientific Research Applications

4-Chloro-2-cyclopropoxybenzoic acid has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a biochemical probe to study enzyme interactions.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and antimicrobial activities.

Industry: Utilized in the development of agrochemicals and pharmaceuticals due to its unique chemical properties.

Mechanism of Action

The mechanism of action of 4-Chloro-2-cyclopropoxybenzoic acid involves its interaction with specific molecular targets. The compound can act as an inhibitor or modulator of certain enzymes, affecting biochemical pathways. For example, it may inhibit cyclooxygenase enzymes, leading to reduced production of pro-inflammatory mediators. The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following compounds share structural or functional similarities with 4-chloro-2-cyclopropoxybenzoic acid:

2-(4-Chloro-2-methylphenoxy)propionic Acid

• Structure : Chlorine at the 4-position, methyl group at the 2-position, and a propionic acid side chain.
• Properties : Highly toxic, requiring stringent workplace controls (e.g., ventilation, protective equipment) .

2-(4-Chlorophenoxy)-2-methylpropanoic Acid (Clofibrate Derivative)

• Structure: Chlorophenoxy group attached to a branched propanoic acid.
• Applications : Used in lipid-regulating drugs (e.g., fibrates) .
• Key Difference : The branched alkyl chain enhances lipophilicity, favoring membrane permeability, whereas the cyclopropoxy group in the target compound may confer unique stereoelectronic effects.

2-(4-Chloro-2-methoxyphenyl)benzoic Acid

• Structure : Methoxy group at the 2-position instead of cyclopropoxy.
• Properties : Methoxy is electron-donating, reducing benzoic acid’s acidity compared to the electron-withdrawing cyclopropoxy group .
• Key Difference : The cyclopropoxy group’s ring strain may increase chemical reactivity, making the target compound more prone to ring-opening reactions.

4-Amino-2-chlorobenzoic Acid

• Structure: Amino group at the 4-position, chlorine at the 2-position.
• Properties: Amino group enhances solubility in polar solvents but reduces stability under acidic conditions .
• Key Difference: The cyclopropoxy group in the target compound likely decreases solubility in water compared to the amino-substituted analog.

Data Table: Structural and Functional Comparison

Compound	Substituents	Acidity (pKa)*	Key Applications	Toxicity/Handling Requirements
4-Chloro-2-cyclopropoxybenzoic acid	Cl (4), cyclopropoxy (2)	~2.8 (est.)	Research chemical	Limited data; assume moderate toxicity
2-(4-Chloro-2-methylphenoxy)propionic acid	Cl (4), methyl (2), propionic acid	~3.1	Herbicide intermediate	High toxicity; requires PPE
2-(4-Chlorophenoxy)-2-methylpropanoic acid	Cl (4), branched propanoic acid	~3.5	Pharmaceutical (fibrates)	Moderate toxicity
2-(4-Chloro-2-methoxyphenyl)benzoic acid	Cl (4), methoxy (2)	~4.2	Organic synthesis	Low acute toxicity
4-Amino-2-chlorobenzoic acid	Cl (2), NH2 (4)	~4.8	Dye/pharmaceutical precursor	Irritant; handle with gloves

*Estimated pKa values based on substituent effects (electron-withdrawing groups lower pKa).

Research Findings and Mechanistic Insights

• Cyclopropoxy Group Impact : The cyclopropane ring introduces steric strain and electron-withdrawing effects, enhancing the benzoic acid’s acidity (lower pKa) compared to methoxy or methyl analogs . This property could favor applications in catalysis or drug design where strong acidity is critical.
• Safety Profile: Chlorinated benzoic acids generally require precautions (e.g., eye wash stations, ventilation) due to irritant properties .
• Synthetic Challenges : Cyclopropoxy groups are less common than methoxy or ethoxy substituents, complicating synthesis. Methods for similar compounds (e.g., 4-chloro-acetamido-phenacyl chloride synthesis) may require adaptation .